Cas no 862831-65-0 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide
• CAS No: 862831-65-0
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6158911
• PubChem ID: 7087362
• Update Time: 2025-10-24

2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide
• F0675-0627
• 2-(1,2-dimethylindol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide
• 862831-65-0
• AKOS024595006

• Inchi： 1S/C20H20N2O2/c1-12-9-10-16(13(2)11-12)21-20(24)19(23)18-14(3)22(4)17-8-6-5-7-15(17)18/h5-11H,1-4H3,(H,21,24)
• InChI Key： USTPBLRSVYQBKU-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C)=CC=1C)=O)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide

Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide (CAS No. 862831-65-0)

The compound 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide, identified by its CAS No. 862831-65-0, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and applications in pharmaceutical and agrochemical research. The presence of both indole and acetamide moieties in its structure makes it a subject of interest for researchers exploring novel drug candidates and biochemical probes.

In recent years, the demand for indole-based compounds has surged due to their potential in addressing modern healthcare challenges, such as antimicrobial resistance and cancer therapy. The 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide is no exception, as its structural features suggest possible interactions with biological targets like enzymes and receptors. Researchers are particularly intrigued by its potential role in signal transduction pathways, which are critical in understanding diseases like diabetes and neurodegenerative disorders.

The synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide involves multi-step organic reactions, often starting from readily available indole precursors. Key steps include alkylation, acylation, and condensation reactions, which are optimized to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for further studies.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for in vitro assays. Its stability is influenced by factors such as pH, temperature, and light exposure, which are critical considerations for storage and handling.

Another area of interest is the compound's potential pharmacological properties. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant activities, aligning with the growing focus on natural product-inspired drug discovery. These properties are particularly relevant in the context of aging-related diseases and chronic inflammation, which are among the top health concerns today.

From an industrial perspective, 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide is also explored for its applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic semiconductors and photovoltaic materials, which are pivotal in advancing renewable energy technologies.

In summary, 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2,4-dimethylphenyl)-2-oxoacetamide (CAS No. 862831-65-0) is a versatile compound with significant potential in both life sciences and industrial applications. Its unique structure and properties continue to attract attention from researchers and innovators, making it a noteworthy subject in contemporary scientific discourse.